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Compound of Interest

Compound Name: L-Gulose

Cat. No.: B7822386 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Gulose. Our commitment is to

furnish you with comprehensive guidance that extends beyond the product, ensuring a safe

and efficient laboratory environment.

L-Gulose is a water-soluble monosaccharide. While it is not classified as a hazardous

substance, adherence to standard laboratory safety protocols is crucial to mitigate any potential

risks, such as irritation or combustibility of dust.

Key Safety and Physical Data
For quick reference, the following table summarizes the essential safety and physical

properties of L-Gulose.
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Property Data Citation(s)

Appearance White, odorless powder/solid [1][2][3]

Hazards

May cause skin, eye, and

respiratory system irritation.[4]

May form combustible dust

concentrations in air.[1]

[1][4]

First Aid - Eyes

Rinse immediately with plenty

of water for at least 15

minutes.

[1][2]

First Aid - Skin
Wash off immediately with

soap and plenty of water.
[1][2]

First Aid - Inhalation Remove to fresh air. [1][2]

First Aid - Ingestion
Clean mouth with water and

get medical attention.
[1][2]

Storage

Keep container tightly closed

in a dry, well-ventilated place.

To maintain product quality,

keep refrigerated.

[2][5]

Standard Operating Procedure for Handling L-
Gulose
Follow these step-by-step instructions for the safe handling of L-Gulose in a laboratory setting.

Engineering Controls and Preparation
Ventilation: Use in a well-ventilated area to minimize dust accumulation.[2][5]

Work Area: Ensure the work area is clean and free of ignition sources.

Personal Protective Equipment (PPE)
Before handling L-Gulose, don the following personal protective equipment:
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Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2][3]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile gloves) to prevent skin

exposure.[2][3]

Body Protection: A standard laboratory coat is recommended to protect clothing.[6]

Handling the Compound
Avoid Dust Formation: Handle the powder carefully to minimize dust generation.[2]

Weighing: When weighing, use a balance with a draft shield if available.

Dissolving: L-Gulose is water-soluble.[1] When preparing solutions, add the powder to the

solvent slowly to avoid splashing.

Accidental Spills
Minor Spills: For small, dry spills, sweep up the material and place it into a suitable container

for disposal.[2] Avoid generating dust during cleanup.

Solution Spills: If a solution containing L-Gulose is spilled, absorb it with an inert material

and place it in a chemical waste container.[7]

Disposal Plan
As L-Gulose is a non-hazardous, water-soluble sugar, disposal is straightforward.

Uncontaminated Waste
Solid L-Gulose: Uncontaminated, excess solid L-Gulose can be disposed of in the regular

trash, provided it is not mixed with any hazardous materials.

Aqueous Solutions: Dilute aqueous solutions of L-Gulose can be flushed down the drain

with a large excess of water. Do not empty large quantities into drains without significant

dilution.[5]

Contaminated Waste
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Mixtures: If L-Gulose is mixed with hazardous materials, the entire mixture must be treated

as hazardous waste.

Disposal: Dispose of contaminated waste in accordance with local, state, and federal

regulations.[8] Consult your institution's environmental health and safety (EHS) office for

specific guidance.

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and steps for the safe handling of L-
Gulose.
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Safe L-Gulose Handling Workflow

Preparation
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Disposal
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Caption: Workflow for the safe handling and disposal of L-Gulose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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